Cas no 333351-32-9 (N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide)

• Product Name: N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide
• CAS No: 333351-32-9
• MF: C₂₂H₁₇NO₄S
• MW: 391.43968462944
• CID: 6074370
• PubChem ID: 1358915
• Update Time: 2025-10-30

N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{12-oxo-17-oxatetracyclo8.7.0.0^{2,7}.0^{11,16}heptadeca-1,3,5,7,9,11(16)-hexaen-8-yl}benzenesulfonamide
• N-(7-oxo-7,8,9,10-tetrahydronaphtho[1,2-b]benzofuran-5-yl)benzenesulfonamide
• Benzenesulfonamide, N-(7,8,9,10-tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)-
• Oprea1_264723
• N-{12-oxo-17-oxatetracyclo[8.7.0.0^{2,7}.0^{11,16}]heptadeca-1,3,5,7,9,11(16)-hexaen-8-yl}benzenesulfonamide
• AKOS001595219
• CCG-16008
• 333351-32-9
• MFCD01165365
• HMS645C12
• SR-01000418581
• N-(7-oxo-9,10-dihydro-8H-naphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide
• SR-01000418581-1
• N-(7-oxo-7,8,9,10-tetrahydrobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide
• F0808-0843
• Oprea1_672473
• ChemDiv1_020472
• N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide

• Inchi： 1S/C22H17NO4S/c24-19-11-6-12-20-21(19)17-13-18(15-9-4-5-10-16(15)22(17)27-20)23-28(25,26)14-7-2-1-3-8-14/h1-5,7-10,13,23H,6,11-12H2
• InChI Key： MJFVEUUVJBPFOV-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C3C(=C4OC5CCCC(=O)C=5C4=C2)C=CC=C3)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 391.08782920g/mol
• Monoisotopic Mass: 391.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 625.7±47.0 °C(Predicted)
• pka: 7.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide

N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 333351-32-9, known as N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of benzenesulfonamides, which are widely studied for their unique chemical properties and biological activities. The molecule features a benzenesulfonamide group attached to a tetrahydrobenzo[b]naphthofuran moiety, making it a derivative of naphthofuran with additional functional groups that enhance its reactivity and versatility.

Recent studies have highlighted the importance of benzenesulfonamides in drug discovery and materials science. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in the design of bioactive molecules. In the case of N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide, the sulfonamide group plays a crucial role in modulating the compound's pharmacokinetic properties and interactions with biological systems.

The tetrahydrobenzo[b]naphthofuran core of this compound is derived from naphthofuran, a polycyclic aromatic system with significant structural rigidity. This rigidity contributes to the compound's stability and ability to adopt specific conformations that are essential for its biological activity. The 7-oxo substitution further enhances the compound's reactivity by introducing an additional electron-withdrawing group, which can influence its interaction with enzymes or receptors in biological systems.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide through multi-step processes involving advanced coupling reactions and oxidation techniques. These methods ensure high yields and purity levels, making the compound suitable for both research and industrial applications.

In terms of applications, N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,1-d]furan-5-yl)benzenesulfonamide has shown promise in the field of medicinal chemistry. Its unique structure allows it to serve as a potential lead compound for the development of novel therapeutic agents targeting various diseases. For instance, studies have indicated that this compound may exhibit inhibitory activity against certain enzymes involved in cancer progression and inflammation.

Moreover, the compound's structural features make it an attractive candidate for use in materials science. The rigid polycyclic framework and functional groups provide opportunities for its application in the design of advanced materials such as sensors or electronic devices. Researchers are currently exploring its potential as a building block for self-assembling nanostructures due to its ability to form strong intermolecular interactions.

From an environmental perspective, understanding the degradation pathways and ecological impact of N-(7,8,9,10-Tetrahydro-7-oxobenzo[b]naphtho[2,d]furan-sulfonyl) compounds is crucial for ensuring sustainable practices in their synthesis and application. Recent studies have focused on identifying biodegradation mechanisms under various environmental conditions to minimize their ecological footprint.

In conclusion,N-(7,Tetrahydrobentzeneb naphtofuransulfonyl amide) represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and applications,N-(7,Tetrahydrobentzeneb naphtofuransulfonyl amide) is poised to play an increasingly important role in advancing scientific research and technological innovation.